3-(o-Nitrophenyl)-2-phenylacrylic acid

• Molecular Formula: C15H11NO4
• Molecular Weight: 269.25 g/mol
• IUPAC Name: 3-(2-nitrophenyl)-2-phenylprop-2-enoic acid
• InChI: InChI=1S/C15H11NO4/c17-15(18)13(11-6-2-1-3-7-11)10-12-8-4-5-9-14(12)16(19)20/h1-10H,(H,17,18)
• InChI Key: YLWQPIVSPODKCB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=CC2=CC=CC=C2[N+](=O)[O-])C(=O)O

Description

3-(o-Nitrophenyl)-2-phenylacrylic acid is a substituted acrylic acid derivative featuring a nitro group (-NO₂) at the ortho position of one phenyl ring and a second phenyl group at the α-carbon of the acrylic acid backbone. The ortho-nitro substitution likely influences steric and electronic characteristics, distinguishing it from meta- or para-substituted counterparts .

Comparison with Similar Compounds

Substituent Position Effects

• Ortho vs. Para-Nitro Substitution: Crystal Symmetry: Derivatives like 3-(4-nitrophenyl)-2-phenylacrylic acid (para-nitro) form noncentrosymmetric crystals due to supramolecular symmetry changes, which are critical for nonlinear optical materials. The ortho-nitro analog may lack this property due to steric hindrance and altered intermolecular interactions . Hydrogen Bonding: Ortho-substituted nitro groups may favor intramolecular hydrogen bonding (e.g., between -NO₂ and -COOH), reducing melting points compared to para-substituted analogs, which exhibit stronger intermolecular H-bonding and higher melting points .

• Methoxy and Hydroxyl Substitutions :

  • 3-(o-Methoxyphenyl)-2-phenylacrylic acid (m.p. 185–187°C) and 3-(3-ethoxy-4-hydroxyphenyl)-2-phenylacrylic acid demonstrate how electron-donating groups (e.g., -OCH₃, -OH) enhance solubility and alter reactivity. These substitutions reduce acidity compared to nitro-substituted derivatives .

Comparative Data Table

Compound Name	Substituent Position	Molecular Formula	Molecular Weight	Melting Point (°C)	Key Properties/Applications
3-(o-Nitrophenyl)-2-phenylacrylic acid	o-NO₂	C₁₅H₁₁NO₄	269.25*	Not reported	Potential anticancer agent
3-(4-Nitrophenyl)-2-phenylacrylic acid	p-NO₂	C₁₅H₁₁NO₄	269.25	Not reported	Noncentrosymmetric crystals
3-(o-Methoxyphenyl)-2-phenylacrylic acid	o-OCH₃	C₁₆H₁₄O₃	254.28	185–187	Ligand in coordination chemistry
3-(3-Ethoxy-4-hydroxyphenyl)-2-phenylacrylic acid	3-OCH₂CH₃, 4-OH	C₁₇H₁₆O₄	284.31	Not reported	Solubility-enhanced derivatives
3-(4-Hydroxyphenyl)-2-phenylacrylic acid	p-OH	C₁₅H₁₂O₃	240.25	Not reported	Discontinued metabolite studies

*Molecular weight inferred from 3-(3-nitrophenyl)-2-phenylacrylic acid data .

Key Research Findings

• For example, 3-(4-chlorophenyl)-2-phenylacrylic acid is synthesized in higher yields (Method 1, 6 hours at 90°C) than ortho-nitro derivatives .
• Optoelectronic Potential: Para-nitro derivatives exhibit noncentrosymmetric crystal packing, making them candidates for second-harmonic generation (SHG) materials. Ortho derivatives are less likely to show this behavior .
• Thermal Stability : Compounds with intermolecular H-bonding (e.g., para-nitro, 4-hydroxy) have higher melting points than those with intramolecular H-bonding (e.g., ortho-nitro, 2-methoxy) .